Cas no 65739-05-1 (1-Bromo-4-(2,2,2-trichloroethyl)benzene)
65739-05-1 structure
Product Name:1-Bromo-4-(2,2,2-trichloroethyl)benzene
CAS No:65739-05-1
MF:C8H6BrCl3
MW:288.396238803864
CID:2794492
PubChem ID:12385789
Update Time:2025-04-21
1-Bromo-4-(2,2,2-trichloroethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- DTXSID50495725
- 65739-05-1
- 1-Bromo-4-(2,2,2-trichloroethyl)benzene
- Benzene, 1-bromo-4-(2,2,2-trichloroethyl)-
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- Inchi: 1S/C8H6BrCl3/c9-7-3-1-6(2-4-7)5-8(10,11)12/h1-4H,5H2
- InChI Key: RBUTZHYQBDMJSX-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CC(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 285.87185Da
- Monoisotopic Mass: 285.87185Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
1-Bromo-4-(2,2,2-trichloroethyl)benzene Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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